Cas no 91252-70-9 (1-Cyclohexyl-3-hydroxypyrrolidine-2,5-dione)

• Product Name: 1-Cyclohexyl-3-hydroxypyrrolidine-2,5-dione
• CAS No: 91252-70-9
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 4664856
• Update Time: 2025-05-25

1-Cyclohexyl-3-hydroxypyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-hydroxypyrrolidine-2,5-dione
• J3.545.616C
• 1-Cyclohexyl-3-hydroxypyrrolidine-2,5-dione

• Inchi： 1S/C10H15NO3/c12-8-6-9(13)11(10(8)14)7-4-2-1-3-5-7/h7-8,12H,1-6H2
• InChI Key： FFVVIMIYSWZECB-UHFFFAOYSA-N
• SMILES： OC1CC(N(C1=O)C1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 0.4
• Topological Polar Surface Area: 57.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 383.2±35.0 °C at 760 mmHg
• Flash Point: 185.5±25.9 °C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

1-Cyclohexyl-3-hydroxypyrrolidine-2,5-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid imides

Additional information on 1-Cyclohexyl-3-hydroxypyrrolidine-2,5-dione

1-Cyclohexyl-3-hydroxypyrrolidine-2,5-dione: A Comprehensive Overview

1-Cyclohexyl-3-hydroxypyrrolidine-2,5-dione, also known by its CAS number CAS No. 91252-70-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine diones, which are known for their diverse biological activities and potential applications in drug development. The structure of 1-Cyclohexyl-3-hydroxypyrrolidine-2,5-dione consists of a cyclohexyl group attached to a pyrrolidine ring, which is further substituted with hydroxy and ketone groups. This unique structure contributes to its intriguing chemical properties and biological functions.

The synthesis of 1-Cyclohexyl-3-hydroxypyrrolidine-2,5-dione has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess. These methods not only enhance the yield but also reduce the environmental impact of the synthesis process, aligning with the principles of green chemistry.

In terms of biological activity, 1-Cyclohexyl-3-hydroxypyrrolidine-2,5-dione has demonstrated promising results in preclinical studies. It has been shown to exhibit anti-inflammatory properties by modulating key inflammatory pathways. Furthermore, this compound has been investigated for its potential as an anticancer agent, with studies indicating its ability to induce apoptosis in various cancer cell lines. The hydroxy group in the molecule plays a crucial role in these activities by facilitating hydrogen bonding and enhancing bioavailability.

The pharmacokinetic profile of CAS No. 91252-70-9 has also been a focus of recent research. Studies have revealed that the compound exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are essential for its potential use as an orally administered drug. However, further research is required to fully understand its absorption, distribution, metabolism, and excretion (ADME) characteristics.

In addition to its therapeutic potential, 1-Cyclohexyl-3-hydroxypyrrolidine-2,5-dione has found applications in materials science. Its rigid structure and functional groups make it a suitable candidate for polymer synthesis and as a building block in supramolecular chemistry. Researchers have explored its use in constructing self-assembled monolayers and stimuli-responsive materials, highlighting its versatility beyond traditional pharmaceutical applications.

The future outlook for CAS No. 91252-70-9 is bright, with ongoing studies aimed at uncovering new biological targets and improving its therapeutic efficacy. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical practice. Moreover, advancements in computational chemistry are providing deeper insights into the molecular mechanisms underlying its activities, paving the way for rational drug design.

In conclusion, 1-Cyclohexyl-3-hydroxypyrrolidine-2,5-dione, or CAS No. 91252-70-9, is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with emerging research findings, positions it as a promising candidate for future innovations in medicine and materials science.